Cas no 10097-03-7 (Pentanoic acid, 2,2-bis(hydroxymethyl)-)

• Product Name: Pentanoic acid, 2,2-bis(hydroxymethyl)-
• CAS No: 10097-03-7
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 1127750
• Update Time: 2024-07-27

Pentanoic acid, 2,2-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-bis(hydroxymethyl)-

• Inchi： 1S/C7H14O4/c1-2-3-7(4-8,5-9)6(10)11/h8-9H,2-5H2,1H3,(H,10,11)
• InChI Key： UHAMPPWFPNXLIU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CO)(CO)CCC

Computed Properties

• Exact Mass: 162.08922

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Melting Point: 92-96 °C
• Boiling Point: 364.5±32.0 °C(Predicted)
• PSA: 77.76
• pka: 3.93±0.40(Predicted)